Cas no 2091652-05-8 (8-bromo-7-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid)
8-bromo-7-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinecarboxylic acid, 8-bromo-1,2-dihydro-7-methyl-2-oxo-
- 8-bromo-7-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
-
- Inchi: 1S/C11H8BrNO3/c1-5-2-3-6-7(11(15)16)4-8(14)13-10(6)9(5)12/h2-4H,1H3,(H,13,14)(H,15,16)
- InChI Key: YOTFNAAJYKZTQJ-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC(C)=C2Br)C(C(O)=O)=CC1=O
8-bromo-7-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-311287-1g |
8-bromo-7-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid |
2091652-05-8 | 1g |
$0.0 | 2023-09-05 | ||
| Enamine | EN300-311287-1.0g |
8-bromo-7-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid |
2091652-05-8 | 1.0g |
$0.0 | 2023-02-26 |
8-bromo-7-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 8-bromo-7-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
Introduction to 8-bromo-7-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS No. 2091652-05-8)
8-bromo-7-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2091652-05-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 8-bromo-7-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid, particularly the presence of a bromine substituent at the 8-position and a methyl group at the 7-position, contribute to its unique chemical properties and potential pharmacological effects.
The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of additional functional groups, such as carbonyl and carboxylic acid moieties, further enhances the versatility of this compound. The 4-carboxylic acid group provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities.
Recent advancements in drug discovery have highlighted the importance of quinoline derivatives in addressing various therapeutic challenges. Studies have demonstrated that modifications in the quinoline core can significantly alter its pharmacokinetic and pharmacodynamic profiles. The bromo and methyl substituents in 8-bromo-7-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid are particularly noteworthy, as they can influence both electronic and steric properties, thereby affecting interactions with biological targets.
In the context of contemporary research, 8-bromo-7-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, quinoline derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The carbonyl group at the 2-position adds another layer of reactivity, allowing for further functionalization through condensation reactions or transition-metal-catalyzed transformations.
The synthesis of 8-bromo-7-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by halogenation and alkylation steps. The presence of the bromo atom makes this compound a valuable intermediate for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures.
One of the most compelling aspects of 8-bromo-7-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid is its potential as a building block for novel therapeutic agents. Researchers have leveraged its structural framework to develop compounds with enhanced efficacy and reduced toxicity compared to existing drugs. For example, derivatives of this molecule have been explored as inhibitors of protein-protein interactions critical for viral replication or as modulators of immune responses.
The carboxylic acid group at the 4-position not only serves as a point of attachment for other functional groups but also contributes to solubility and bioavailability considerations. This feature is particularly important in drug design, where optimal solubility is often a prerequisite for effective drug delivery. Additionally, the presence of both electrophilic (bromine) and nucleophilic (carbonyl) sites allows for diverse synthetic strategies, enabling chemists to tailor the molecule's properties to specific biological targets.
From a computational chemistry perspective, virtual screening methods have been employed to identify promising derivatives of 8-bromo-7-methyl-2-oxyo1 , 2-dihydroquinoline -4-carboxylic acid based on their predicted binding affinities to biological targets. These computational approaches help streamline the drug discovery process by prioritizing compounds that are most likely to exhibit desired pharmacological effects. Such high-throughput virtual screening techniques are becoming increasingly integral to modern drug development pipelines.
The pharmacological profile of 8-bromo -7 -methyl - 2 - oxo - 1 , 2 - dihydroquinoline -4-carboxylic acid is still under active investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in human diseases. However , further experimental validation is necessary to fully elucidate its therapeutic potential . In vitro assays , cell culture models , and animal studies are essential steps in assessing its efficacy and safety profile .
The versatility of 8-bromo -7 -methyl - 2 - oxo - 1 , 2 - dihydroquinoline -4-carboxylic acid extends beyond its applications in drug discovery . It serves as a valuable tool for chemists interested in exploring new synthetic methodologies or developing novel materials with unique properties . For instance , its incorporation into polymers or coordination complexes could lead to innovative materials with applications ranging from catalysis to biomedicine.
In conclusion,8-bromo -7 -methyl - 2 - oxo - 1 , 2 - dihydroquinoline -4-carboxylic acid (CAS No .20916525 ) represents an intriguing compound with significant potential in pharmaceutical research . Its structural features , synthetic accessibility , and diverse biological activities make it a compelling candidate for further exploration . As our understanding of molecular interactions continues to evolve , compounds like this will undoubtedly play a crucial role in shaping the future landscape of medicine .
2091652-05-8 (8-bromo-7-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)